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Compound of Interest

Compound Name: C188-9

Cat. No.: B1668181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the solubility and stability of the

STAT3 inhibitor C188-9, along with detailed protocols for its use in common laboratory

experiments. C188-9 is a potent and specific small-molecule inhibitor of Signal Transducer and

Activator of Transcription 3 (STAT3), a key protein involved in various cellular processes,

including cell growth, survival, and differentiation.[1][2][3] Abnormal STAT3 activation is

implicated in the progression of numerous cancers, making it a critical target for therapeutic

development.[3]

C188-9: Mechanism of Action
C188-9, also known as TTI-101, exerts its inhibitory effect by binding with high affinity to the

SH2 domain of STAT3.[4][5][6] This binding event prevents the phosphorylation of STAT3 at

Tyr705, a critical step for its activation, dimerization, and subsequent translocation to the

nucleus to regulate gene expression.[3] By blocking this pathway, C188-9 effectively

downregulates the expression of STAT3 target genes, leading to the inhibition of cell

proliferation, induction of apoptosis, and suppression of migration and invasion in cancer cells.

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. C188-9, a specific inhibitor of STAT3 signaling, prevents thermal burn-induced skeletal
muscle wasting in mice - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1668181?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668181?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9800842/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9800842/
https://www.researchgate.net/figure/Continued-Inhibition-of-STAT3-activities-by-C188-and-C188-9-B-Inhibition-of_fig2_299432696
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. C188-9, a small-molecule STAT3 inhibitor, exerts an antitumor effect on head and neck
squamous cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

4. selleckchem.com [selleckchem.com]

5. caymanchem.com [caymanchem.com]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for C188-9: A Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668181#c188-9-solubility-and-stability-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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